Cas no 89208-23-1 (Hexanedioic acid, 3-(1,1-dimethylethyl)-, bis(6-hydroxyhexyl) ester)

• Product Name: Hexanedioic acid, 3-(1,1-dimethylethyl)-, bis(6-hydroxyhexyl) ester
• CAS No: 89208-23-1
• MF: C₂₂H₄₂O₆
• MW: 402.565288066864
• CID: 608722
• PubChem ID: 71322728
• Update Time: 2025-04-19

Hexanedioic acid, 3-(1,1-dimethylethyl)-, bis(6-hydroxyhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-(1,1-dimethylethyl)-, bis(6-hydroxyhexyl) ester
• bis(6-hydroxyhexyl) 3-tert-butylhexanedioate
• DTXSID40752379
• 89208-23-1

• Inchi： 1S/C22H42O6/c1-22(2,3)19(18-21(26)28-17-11-7-5-9-15-24)12-13-20(25)27-16-10-6-4-8-14-23/h19,23-24H,4-18H2,1-3H3
• InChI Key： XHYLCRYDEUNFBU-UHFFFAOYSA-N
• SMILES： O(CCCCCCO)C(CC(CCC(=O)OCCCCCCO)C(C)(C)C)=O

Computed Properties

• Exact Mass: 402.29813906g/mol
• Monoisotopic Mass: 402.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.1Ų